Cas no 886922-49-2 (N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide
• CAS No: 886922-49-2
• MF: C₁₄H₁₉N₃O₃S
• MW: 309.38396191597
• CID: 5477512
• Update Time: 2025-06-12

N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetamide, N,N-diethyl-2-(methylsulfonyl)-
• N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide

• Inchi： 1S/C14H19N3O3S/c1-4-16(5-2)13(18)10-17-12-9-7-6-8-11(12)15-14(17)21(3,19)20/h6-9H,4-5,10H2,1-3H3
• InChI Key： NWWZYTQDYWYYKY-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)N(CC(N(CC)CC)=O)C2=CC=CC=C2N=1

Additional information on N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide

Professional Introduction to N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide (CAS No. 886922-49-2)

N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 886922-49-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates several key functional groups, including N,N-diethyl and 2-methanesulfonyl-1H-1,3-benzodiazol-1-yl, which contribute to its unique chemical and biological properties.

The N,N-diethyl moiety is known for its ability to enhance the lipophilicity of molecules, thereby improving their absorption and distribution within biological systems. This feature is particularly valuable in drug design, as it can significantly influence the pharmacokinetic profile of a compound. On the other hand, the 2-methanesulfonyl-1H-1,3-benzodiazol-1-yl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. These structural elements combine to create a versatile scaffold that has been explored for various therapeutic applications.

In recent years, there has been growing interest in benzodiazole derivatives due to their potential pharmacological effects. The benzodiazolone core structure, present in this compound, is well-documented for its anxiolytic, sedative, and muscle relaxant properties. However, modifications to this core structure can lead to compounds with altered or enhanced biological activities. The introduction of the 2-methanesulfonyl group in N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide is particularly noteworthy, as it has been shown to enhance binding interactions with certain biological targets.

One of the most exciting areas of research involving this compound is its potential as a precursor for the development of novel therapeutic agents. The unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs. Researchers have been particularly interested in its potential applications in treating neurological disorders, where modulation of benzodiazole receptors plays a crucial role. Preliminary studies suggest that derivatives of this compound may exhibit improved selectivity and reduced side effects compared to existing benzodiazole-based medications.

The synthesis of N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)acetamide presents several challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms have significantly streamlined the process. These advancements have not only made it easier to access this compound but also opened up new possibilities for structural optimization and analog synthesis.

In addition to its pharmaceutical applications, N,N-diethyl-2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-y acetamide has shown promise in other areas of chemical research. Its unique structural features make it a valuable tool for studying molecular interactions and developing new analytical methods. For instance, researchers have utilized this compound as a ligand in coordination chemistry studies, where its ability to bind with metal ions can be exploited for catalytic applications or material science innovations.

The growing body of research on this compound underscores its significance in both academic and industrial settings. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly focused on exploring its potential therapeutic benefits further. Preclinical studies are underway to evaluate its efficacy and safety profiles in various disease models. These studies aim to provide a solid foundation for future clinical trials and eventual commercialization.

The regulatory landscape surrounding new chemical entities like N,N-diethyl - 2-( 2 - methanesulfonyl - 1 H - 1 , 3 - benzodiazol - 1 - y l ) acetamide is also an important consideration . Regulatory agencies require thorough documentation of a compound's safety and efficacy before it can be approved for medical use . This necessitates rigorous testing protocols , including toxicology studies , pharmacokinetic assessments , and clinical trials . The complexity of these processes highlights the importance of early-stage research in identifying promising candidates with minimal risks.

The future prospects for N,N-diethyl - 2 - ( 2 - methanesulfonyl - 1 H - 1 , 3 - benzodiazol - 1 - y l ) acetamide are bright , given the ongoing interest in benzodiazole derivatives and the need for innovative therapeutic solutions . As research continues , it is likely that new applications and uses will be discovered . The development of more sophisticated synthetic methods will further enhance access to this compound , enabling faster progress in drug discovery efforts.